Cas no 2350637-91-9 ((1R,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid)

• Product Name: (1R,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid
• CAS No: 2350637-91-9
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 4779765
• Update Time: 2025-05-24

(1R,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid
• 1-Methyl 4-[(1R,2S)-2-carboxycyclopropyl]benzoate (ACI)

• Inchi： 1S/C12H12O4/c1-16-12(15)8-4-2-7(3-5-8)9-6-10(9)11(13)14/h2-5,9-10H,6H2,1H3,(H,13,14)/t9-,10-/m0/s1
• InChI Key： IXSGVZYMCKOUAM-UWVGGRQHSA-N
• SMILES： C([C@H]1C[C@H]1C1C=CC(C(=O)OC)=CC=1)(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (1R,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid

Comprehensive Overview of (1R,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid (CAS No. 2350637-91-9)

The compound (1R,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid (CAS No. 2350637-91-9) is a chiral cyclopropane derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropane ring and a hydroxyacetyl functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for drug design and development.

One of the key applications of (1R,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid lies in its role as a building block for small-molecule therapeutics. The cyclopropane moiety is known to enhance metabolic stability and bioavailability, making it a preferred choice in medicinal chemistry. Recent studies have explored its utility in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine.

In the context of green chemistry, this compound has garnered attention for its potential in sustainable synthesis. The hydroxyacetyl group offers opportunities for further functionalization under mild conditions, reducing the need for harsh reagents. This aligns with the global shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's stereochemical purity. The (1R,2S) configuration ensures high enantioselectivity, which is crucial for avoiding off-target effects in drug candidates. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, addressing the industry's focus on quality control and regulatory compliance.

From a commercial perspective, CAS No. 2350637-91-9 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to the rising demand for high-purity intermediates. Its versatility also makes it a candidate for custom synthesis projects, a service highly sought after by research institutions.

In summary, (1R,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid represents a promising tool for advancing drug discovery and sustainable chemistry. Its structural features and applications resonate with current trends in the life sciences, making it a compound worth watching in the coming years.